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Introduction

The tomato leafminer, Tuta absoluta (Meyrick) (Lepidoptera: Gelechiidae), is a devastating pest
of tomato crops worldwide, causing significant economic losses. The olfactory system of T.
absoluta plays a crucial role in mediating key behaviors such as host plant localization,
oviposition, and mating. Electroantennography (EAG) is a powerful electrophysiological
technique used to measure the summed electrical response of the entire antenna to volatile
chemical stimuli. This allows researchers to screen for compounds that are detected by the
insect's olfactory system and to assess their relative stimulatory effect.

These application notes provide a detailed protocol for setting up and conducting EAG
experiments with Tuta absoluta. The information is intended to guide researchers in
establishing a reliable EAG system for screening potential attractants, repellents, or other
behavior-modifying compounds for the management of this pest.

Data Presentation

The following table summarizes representative quantitative EAG data from a study on the moth
Athetis dissimilis, a species that shares some host plant volatiles with T. absoluta. This data
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can serve as a reference for expected response amplitudes to various classes of volatile
organic compounds (VOCSs). It is important to note that responses in T. absoluta may vary.

Volatile Organic
Compound

Chemical Class

Mean EAG
Response (mV)
SE (Male)[1]

Mean EAG
Response (mV)
SE (Female)[1]

trans-2-Hexenal Aldehyde 1.35+0.02 -
(E,E)-2,4-Hexadienal Aldehyde 1.01 £0.06 -
Octanal Aldehyde 0.69 £ 0.04 -
Hexanal Aldehyde 0.67 £0.04 -
Nonanal Aldehyde - -
cis-3-Hexen-1-ol Alcohol 1.30+£0.10 0.44 +0.04
trans-2-Hexen-1-ol Alcohol 1.27£0.18 0.44 £ 0.04
Acetylacetone Ketone 0.72 £0.07 -
2-Heptanone Ketone 0.50 £ 0.04 -
2-Nonanone Ketone 0.44 +0.02 -
Benzothiazole Aromatic 0.64 +0.01 -
Benzyl acetate Ester 0.61 £0.02 -
Limonene Terpenoid 0.44 £0.01 -
B-Caryophyllene Terpenoid 0.35+0.05 -
Styrene Aromatic 0.34 £0.03 -
B-Pinene Terpenoid - -

Experimental Protocols

This section provides a detailed methodology for conducting EAG experiments with Tuta
absoluta.
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Insect Rearing and Preparation

 Insect Colony: Maintain a colony of Tuta absoluta on tomato plants (e.g., Solanum
lycopersicum) in a controlled environment (25 + 2°C, 60-70% RH, 16:8 h L:D photoperiod).

o Pupae Collection: Collect pupae from the rearing cages and place them in a separate

emergence cage.

o Adult Emergence: Collect newly emerged adults daily. Provide them with a 10% sucrose

solution on a cotton wick.

e Age Selection: Use 2- to 4-day-old male or female moths for EAG recordings, as they are

sexually mature and responsive.

Preparation of Saline Solution and Electrodes

 Insect Saline Solution: Prepare a saline solution with the following composition, which is
suitable for many insect species:

[¢]

NaCl: 9 g/L

[e]

KCI: 0.2 g/L

o

CaCl2:2H20: 0.27 g/L

o

Glucose: 4 g/L

[¢]

Adjust pH to 7.2 with NaHCO:s.
e Glass Capillary Electrodes:

o Use a micropipette puller to fabricate glass capillary electrodes from borosilicate glass
capillaries. The tip diameter should be a few micrometers.

o Fire-polish the tips to ensure smooth contact with the antenna.

o Electrode Filling: Backfill the glass electrodes with the prepared insect saline solution using a
fine needle syringe. Ensure there are no air bubbles in the tip.
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o Reference and Recording Electrodes:
o The reference electrode is inserted into the insect's head.

o The recording electrode makes contact with the distal tip of the antenna.

EAG Setup and Recording Procedure

 Insect Immobilization:
o Anesthetize a moth by placing it on ice for a few minutes.

o Carefully insert the moth into a truncated pipette tip, leaving the head and antennae
exposed.

o Secure the head with a small piece of dental wax or low-melting point wax to prevent
movement.

o Electrode Placement:
o Mount the immobilized moth on a micromanipulator under a stereomicroscope.

o Using another micromanipulator, carefully insert the tip of the reference electrode into the
back of the moth's head, near the ocelli.

o Carefully bring the recording electrode into contact with the tip of one of the antennae. A
small droplet of electrode gel can be used to ensure good electrical contact.

e Stimulus Delivery System:

o A continuous stream of purified and humidified air (e.g., passed through activated charcoal
and distilled water) is directed over the antenna at a constant flow rate (e.g., 0.5 L/min).

o Odorant stimuli are prepared by applying a known amount of the test compound
(dissolved in a solvent like paraffin oil or hexane) onto a piece of filter paper.

o The filter paper is placed inside a Pasteur pipette.
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o The tip of the stimulus pipette is inserted into a hole in the main air tube, close to the
antenna.

o A puff of air (e.g., 0.5 seconds) is delivered through the stimulus pipette using a stimulus
controller to introduce the odorant into the continuous air stream.

o Data Acquisition:
o The electrodes are connected to a high-impedance pre-amplifier.

o The amplified signal is then passed to a data acquisition interface connected to a
computer.

o Specialized software is used to record and analyze the EAG responses. The response is
measured as the maximum depolarization amplitude (in millivolts) from the baseline.

e Experimental Controls:

o A solvent control (filter paper with only the solvent) should be tested to ensure there is no
response to the solvent itself.

o A standard reference compound (e.g., a known attractant or a general odorant like 1-
hexanol) should be tested periodically throughout the experiment to monitor the stability of
the antennal preparation.
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Caption: General insect olfactory signaling pathway.

EAG Experimental Workflow
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Caption: Experimental workflow for EAG recordings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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